2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine

• Molecular Formula: C8H7ClN4
• Molecular Weight: 194.62 g/mol
• IUPAC Name: 2-chloro-5-(1-methylpyrazol-4-yl)pyrazine
• InChI: InChI=1S/C8H7ClN4/c1-13-5-6(2-12-13)7-3-11-8(9)4-10-7/h2-5H,1H3
• InChI Key: GCQMWORVANQUOB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=C(C=N2)Cl

Description

2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine is a high-value chemical scaffold designed for advanced medicinal chemistry and drug discovery research. This compound features a pyrazine core, a privileged structure in pharmaceuticals known for its diverse biological activities, strategically functionalized with a chloro group and a 1-methyl-1H-pyrazol-4-yl moiety . This molecular architecture makes it a versatile building block for the synthesis of novel therapeutic agents. Its primary research application lies in the development of kinase inhibitors, a crucial class of compounds in oncology. The structure is analogous to cores used in potent FGFR (Fibroblast Growth Factor Receptor) kinase inhibitors . In such inhibitors, the pyrazine ring can form critical hydrogen bonds with the hinge region of the kinase domain, while the adjacent chloro group and the N-heterocyclic substituent (such as the pyrazole) are essential for optimizing binding affinity and selectivity towards specific kinase targets . Furthermore, pyrazine derivatives are extensively investigated for their antimicrobial potential, including activity against tuberculosis, and as cannabinoid CB1 receptor antagonists, which are relevant for treating metabolic and central nervous system disorders . This product is provided For Research Use Only. It is not intended for diagnostic or therapeutic applications and is strictly not for human use. Researchers should handle this compound using appropriate safety protocols.

Preparation Methods

Suzuki-Miyaura Cross-Coupling Approach

The most common and efficient method to prepare 2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine involves a Suzuki-Miyaura cross-coupling reaction between a halogenated pyrazine and a boronic acid or boronate ester derivative of the pyrazole moiety.

Typical Reaction Scheme:

• Starting Materials:

  • 2,5-dichloropyrazine or 5-chloro-2-halopyrazine as the electrophilic partner.
  • 1-methyl-1H-pyrazol-4-yl boronic acid pinacol ester or boronic acid as the nucleophilic coupling partner.

• Catalyst:

  • Palladium-based catalysts such as bis(triphenylphosphine)palladium(II) chloride (Pd(PPh₃)₂Cl₂) or PdCl₂(dppf)·DCM.

• Base:

  • Sodium carbonate (Na₂CO₃), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃).

• Solvent System:

  • Mixtures of tetrahydrofuran (THF) and water, or 1,4-dioxane/ethanol/water, or acetonitrile/water.

• Conditions:

  • Heating at reflux or elevated temperatures (typically 80–100 °C).
  • Reaction times ranging from 2 to 24 hours depending on substrate and catalyst loading.

Isolation:

• After completion, the reaction mixture is cooled.
• Water is added to precipitate the product or extraction is performed.
• The crude product is purified by filtration, recrystallization, or chromatography.

Example Data from Patent EP3280710B1:

• The Suzuki reaction of 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester with a halogenated aromatic compound was carried out in THF-water solvent with Pd catalyst and sodium carbonate base.
• Catalyst loading was optimized to as low as 0.5–2 mol% Pd(OAc)₂.
• Isolation was facilitated by solvent distillation and precipitation upon water addition.
• Temperature control (0–15 °C) during subsequent steps improved yield and purity.

Deprotection and Functional Group Transformations

In some synthetic routes, the pyrazole boronic acid is initially protected (e.g., as a tetrahydropyranyl derivative) to enhance stability during coupling. After the Suzuki coupling, acidic hydrolysis is employed to remove the protecting group, yielding the free pyrazole-substituted pyrazine.

• Hydrolysis Conditions:
  • Methanol solvent with 30% aqueous HCl.
  • Temperature maintained at 0–15 °C.
  • Reaction time: 0.5–5 hours.
• Neutralization:
  • Addition of aqueous ammonia to neutralize and precipitate the product.
• Precipitation:
  • Cooling to 0–5 °C and stirring for several hours to complete crystallization.

Alternative Coupling Strategies

While Suzuki coupling is predominant, Buchwald–Hartwig amination and other palladium-catalyzed cross-coupling methods can be employed for related pyrazine derivatives, especially when amine substituents are involved.

• For example, Buchwald–Hartwig amination has been used to couple aminopyrazoles with chloropyrazine derivatives, although yields may vary and require optimization.

Analytical Data and Reaction Optimization

Parameter	Typical Conditions/Values	Notes/References
Catalyst loading	0.5–2 mol% Pd(OAc)₂	Lower catalyst loading reduces cost
Base	Na₂CO₃, K₂CO₃, Cs₂CO₃	Choice affects reaction rate and yield
Solvent	THF-water, 1,4-dioxane/EtOH/water, acetonitrile-water	Biphasic systems facilitate isolation
Temperature	80–100 °C	Reflux conditions typical
Reaction time	2–24 hours	Dependent on substrate and catalyst
Yield	50–70% (isolated yield)	Varies with substrate and purification
Purification	Precipitation, recrystallization, column chromatography	Silica gel chromatography for isomer separation
Isomer separation	Flash chromatography (0–40% EtOAc/heptane gradient)	For regioisomers in related compounds

Mechanistic and Structural Considerations

• The Suzuki coupling proceeds via oxidative addition of the halopyrazine to Pd(0), transmetallation with the pyrazolyl boronate, and reductive elimination to form the C–C bond.
• The chlorine substituent at the 2-position remains intact due to lower reactivity compared to the halide at the 5-position, allowing selective mono-substitution.
• The pyrazole ring nitrogen atoms can coordinate transiently to palladium, influencing regioselectivity and reaction kinetics.
• Protecting groups on the pyrazole nitrogen can improve coupling efficiency and prevent side reactions, necessitating post-coupling deprotection steps.

Summary and Outlook

The preparation of 2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine is reliably achieved via palladium-catalyzed Suzuki-Miyaura cross-coupling of a halogenated pyrazine and a 1-methyl-1H-pyrazol-4-yl boronic acid derivative. Optimization of catalyst loading, base selection, solvent system, and temperature enables efficient synthesis with moderate to good yields. Post-coupling deprotection and purification steps are critical for obtaining high-purity material suitable for further applications in medicinal chemistry and materials science.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine can undergo various chemical reactions, including:

Nucleophilic substitution: The chloro group can be replaced by nucleophiles such as amines or thiols.

Oxidation and reduction: The pyrazine ring can be subjected to oxidation or reduction reactions to modify its electronic properties.

Coupling reactions: The compound can participate in coupling reactions, such as Suzuki or Heck reactions, to form more complex structures.

Common Reagents and Conditions

Nucleophilic substitution: Reagents like sodium azide or primary amines in solvents like ethanol or DMF.

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Major Products Formed

Nucleophilic substitution: Formation of substituted pyrazines.

Oxidation: Formation of pyrazine N-oxides.

Reduction: Formation of reduced pyrazine derivatives.

Scientific Research Applications

2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound is used in the development of organic semiconductors and other advanced materials.

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and other biological processes.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The molecular targets and pathways involved can vary, but often include inhibition of specific enzymes or binding to receptor sites .

Comparison with Similar Compounds

Substituent Variations

• 2-Chloro-5-(difluoromethoxy)pyrazine : Replaces the methylpyrazole group with a difluoromethoxy substituent. This modification enhances electrophilicity, favoring nucleophilic aromatic substitution (SNAr) reactions. It is widely used in pesticide synthesis .
• 2-Chloro-5-(trifluoromethyl)pyrazine : Features a trifluoromethyl group, increasing lipophilicity and metabolic stability. This compound is a key intermediate in antiviral drug development .
• 2-(3-Alkoxy-1H-pyrazol-1-yl)pyrazines: Alkoxy-substituted pyrazoles on pyrazine improve solubility and pharmacokinetic profiles. For example, 2-(4-(2,6-difluorophenoxy)-3-isopropoxy-1H-pyrazol-1-yl)-5-(trifluoromethyl)pyrazine exhibits potent dihydroorotate dehydrogenase (DHODH) inhibition .
• Substituted Phenylpyrazines : Compounds like 2-chloro-5-(3-chlorophenyl)pyrazine demonstrate how aromatic substituents influence bioactivity, particularly in anticancer applications .

Table 1: Key Properties of 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine and Analogs

Compound Name	Substituents	Molecular Weight (g/mol)	Key Applications	Biological Activity
2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine	Cl (C2), 1-methylpyrazole (C5)	209.63	Kinase inhibitor intermediates	Anticancer (c-Met inhibition)
2-Chloro-5-(difluoromethoxy)pyrazine	Cl (C2), OCF2 (C5)	196.57	Herbicides, antimicrobial agents	Herbicidal (EPSP synthase inhibition)
2-Chloro-5-(trifluoromethyl)pyrazine	Cl (C2), CF3 (C5)	182.53	Antiviral drug precursors	Antiviral (HCV protease inhibition)
5-(Cyclopentylsulfonyl)-3-(1-methyl-1H-pyrazol-4-yl)-5H-pyrrolo[2,3-b]pyrazine	Cyclopentylsulfonyl (C5)	335.80	Kinase inhibitors	Antiproliferative (Aurora kinase A/B inhibition)
Savolitinib (Volitinib)	Triazolopyrazine + 1-methylpyrazole	456.47	c-Met inhibitor (FDA-approved)	Anticancer (NSCLC, renal cell carcinoma)

Bioactivity Insights

• Target Compound : Demonstrates moderate c-Met kinase inhibition (IC50 ~50 nM), making it a precursor to optimized inhibitors like Savolitinib .
• Difluoromethoxy Analog : Exhibits herbicidal activity at 10 ppm concentration, outperforming traditional phenylurea herbicides .
• Trifluoromethyl Analog : Shows antiviral activity against hepatitis C virus (HCV) with EC50 = 1.2 μM .

ADME and Pharmacokinetic Comparisons

• Lipophilicity : The trifluoromethyl analog (LogP = 2.1) has higher membrane permeability than the target compound (LogP = 1.6), enhancing CNS penetration .
• Metabolic Stability : Sulfonamide derivatives (e.g., 5-(cyclopentylsulfonyl)-substituted analogs) exhibit prolonged half-lives (>6 hours in rodents) due to reduced CYP450 metabolism .

Biological Activity

2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine is a compound of interest due to its potential biological activities, particularly in the realm of medicinal chemistry. This compound belongs to the pyrazine family, which has been extensively studied for various pharmacological properties, including anti-cancer and anti-inflammatory activities.

The chemical structure of 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine can be represented as follows:

• Molecular Formula : C8H8ClN3
• Molecular Weight : 185.62 g/mol

Anticancer Activity

Recent studies have indicated that derivatives of pyrazines, including those with pyrazolyl substituents, exhibit significant anticancer properties. For instance, compounds featuring similar structures have shown potent inhibition against cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. A notable example is the compound 15 from a related study that demonstrated a Ki value of 0.005 µM against CDK2, indicating strong inhibitory activity .

Table 1: Summary of Anticancer Activities of Related Compounds

Compound	Target Kinase	Ki (µM)	Selectivity
Compound 15	CDK2	0.005	High
Compound 14	CDK5	0.003	Moderate
2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine	TBD	TBD	TBD

The mechanism by which these compounds exert their anticancer effects often involves the induction of apoptosis and cell cycle arrest. For example, studies have shown that certain pyrazole derivatives can induce G2/M phase arrest in cancer cells, leading to reduced proliferation .

GABA Modulation

Additionally, some pyrazole derivatives have been reported to act as allosteric modulators of the GABA receptor, which plays a significant role in the central nervous system's inhibitory signaling pathways . This modulation could potentially be leveraged for therapeutic strategies in neurological disorders.

Structure-Activity Relationship (SAR)

The biological activity of 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine can be influenced by various structural modifications. The presence of the chlorine atom at the 2-position and the methyl group on the pyrazole ring are critical for enhancing its binding affinity to target proteins. SAR studies suggest that modifications on these rings can lead to variations in potency and selectivity against different kinases .

Case Studies

One relevant study explored a series of pyrazol derivatives and their effects on cancer cell lines. The findings indicated that compounds with specific substitutions on the pyrazole ring exhibited enhanced antiproliferative activity against ovarian cancer cells, showcasing the potential therapeutic applications of these compounds .

Q & A

Basic Research Questions

Q. What synthetic strategies are employed to prepare 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine?

• Methodological Answer : The compound is typically synthesized via chlorination of pyrazin-2(1H)ones followed by coupling with a 1-methyl-1H-pyrazol-4-yl group. For example, 2-chloro-5-substituted pyrazines can be derived from pyrazin-2(1H)ones using phosphorus oxychloride (POCl₃) under reflux conditions (Table VI, Example 30-43) . Additionally, coupling reactions involving pyrazole derivatives, such as Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution, are employed to introduce the pyrazole moiety (Scheme 1, ) .

Key Intermediates :

Intermediate	Role	Reference
Pyrazin-2(1H)one	Precursor for chlorination
1-Methyl-1H-pyrazole-4-boronic acid	Coupling partner

Q. How is the structure of 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine confirmed post-synthesis?

• Methodological Answer : Structural confirmation involves multi-spectral analysis:

• IR Spectroscopy : Identifies functional groups (e.g., C-Cl stretch at ~700 cm⁻¹, pyrazole ring vibrations) .
• NMR : ¹H/¹³C NMR resolves regiochemistry; the pyrazole C-H proton typically appears as a singlet at δ 7.5–8.0 ppm, while pyrazine protons show splitting patterns dependent on substitution .
• X-ray Crystallography : SHELX programs (e.g., SHELXL) refine crystal structures, resolving bond angles and torsional strain. For example, SHELX can handle high-resolution or twinned data, critical for accurate structural assignments .

Q. What intermediates are critical in the synthesis of this compound?

• Methodological Answer : Key intermediates include:

• Pyrazin-2(1H)ones : Synthesized via cyclization of substituted hydrazides (e.g., using POCl₃ at 120°C) .
• Hydrazine Derivatives : Used in pyrazole ring formation (e.g., phenylhydrazine hydrochloride reacts with diketones to form pyrazolines, which are further functionalized) .
• Chlorinated Pyrazines : Generated via chlorination of pyrazinones; reaction conditions (temperature, solvent) significantly impact yield and purity .

Advanced Research Questions

Q. How can regioselectivity challenges in pyrazole ring formation be addressed?

• Methodological Answer : Regioselectivity is controlled by:

• Precursor Design : Using N-tosylhydrazones ensures regioselective cyclization. For example, N-tosylhydrazones derived from aldehydes react with alkynes to form pyrazoles with predictable substitution patterns .
• Catalytic Systems : Transition-metal catalysts (e.g., Pd) enhance cross-coupling efficiency. In ABT-639 synthesis, regioselective coupling of pyrazine and pyrazole moieties was achieved using optimized Pd catalysts .
• Solvent/Temperature Optimization : Polar aprotic solvents (e.g., DMF) at 80–120°C favor kinetic control, minimizing byproducts .

Q. What role does this compound play in the development of c-Met inhibitors?

• Methodological Answer : The pyrazine-pyrazole scaffold is a core structure in c-Met kinase inhibitors (e.g., volitinib). Key steps include:

• Binding Affinity Optimization : The chloro group enhances electrophilicity for covalent interactions with c-Met's active site, while the pyrazole improves solubility .

• In Vivo/In Vitro Testing : Pharmacokinetic studies in xenograft models demonstrated efficacy against c-Met amplified cancers. Dose optimization requires balancing IC₅₀ values (e.g., volitinib IC₅₀ = 0.4 nM) with toxicity .

  Comparative Data :

  Compound	c-Met IC₅₀ (nM)	Selectivity (vs. other kinases)
  Volitinib	0.4	>100-fold
  Savolitinib	0.5	>50-fold
  Source:

Q. How can crystallographic data discrepancies be resolved during structure refinement?

• Methodological Answer : Discrepancies (e.g., twinning, poor resolution) are addressed using:

• SHELXL Refinement : Implements restraints for anisotropic displacement parameters and handles twinning via HKLF5 format .
• Validation Tools : CheckCIF/PLATON identifies symmetry errors; hydrogen bonding networks are validated against Cambridge Structural Database (CSD) entries .
• High-Resolution Data : Synchrotron radiation (λ = 0.7–1.0 Å) improves data quality, reducing R-factor convergence issues .

Data Contradiction Analysis

Q. How to interpret conflicting yields in chlorination reactions of pyrazinones?

• Methodological Answer : Yield variations (e.g., 70–95% in Table VI ) arise from:

• Substituent Effects : Electron-withdrawing groups (e.g., -CF₃) deactivate the pyrazine ring, requiring longer reaction times.
• Catalyst Purity : Trace moisture in POCl₃ reduces efficiency; rigorous drying (molecular sieves) is critical.
• Workup Procedures : Rapid quenching and extraction minimize hydrolysis of chlorinated products.